Cas no 1067658-38-1 (4-chloro-2-(2-methoxyethoxy)phenylmethanamine)

• Product Name: 4-chloro-2-(2-methoxyethoxy)phenylmethanamine
• CAS No: 1067658-38-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD17290497
• CID: 5559914
• PubChem ID: 63083697
• Update Time: 2025-05-21

4-chloro-2-(2-methoxyethoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-chloro-2-(2-methoxyethoxy)phenyl]methanamine
• 1067658-38-1
• EN300-25107436
• 4-Chloro-2-(2-methoxy-ethoxy)-benzylamine
• SCHEMBL1308077
• AKOS012383809
• 4-chloro-2-(2-methoxyethoxy)phenylmethanamine

• MDL： MFCD17290497
• Inchi： 1S/C10H14ClNO2/c1-13-4-5-14-10-6-9(11)3-2-8(10)7-12/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： RXUKPSRGESANRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=C(C=1)OCCOC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-chloro-2-(2-methoxyethoxy)phenylmethanamine

4-Chloro-2-(2-Methoxyethoxy)Phenylmethanamine (CAS 1067658-38-1): A Comprehensive Overview

4-Chloro-2-(2-methoxyethoxy)phenylmethanamine (CAS 1067658-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro-methoxyethoxy substitution pattern, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure combines aromatic and aliphatic components, making it a versatile building block in medicinal chemistry.

The 4-chloro-2-(2-methoxyethoxy)phenyl moiety is particularly noteworthy for its electron-withdrawing and electron-donating properties, which influence the compound's reactivity and solubility. Researchers have explored its potential in designing small-molecule inhibitors and receptor modulators, especially in neurological and metabolic disorder research. The methoxyethoxy side chain enhances water solubility, a critical factor in drug development.

Recent studies highlight the growing demand for CAS 1067658-38-1 in high-throughput screening and combinatorial chemistry. Its structural features align with current trends in fragment-based drug discovery, where researchers seek modular compounds for targeted therapies. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo applications, addressing key challenges in preclinical research.

From a synthetic chemistry perspective, 4-chloro-2-(2-methoxyethoxy)phenylmethanamine offers multiple sites for functionalization. Chemists frequently modify its amine group to create amides, sulfonamides, or ureas, expanding its utility in lead optimization. The chloro substituent at the 4-position allows for cross-coupling reactions, enabling the construction of complex heterocycles prevalent in modern pharmaceuticals.

The compound's physicochemical properties have been extensively characterized. With a molecular weight of 215.68 g/mol and moderate lipophilicity (predicted logP ~1.8), it demonstrates favorable drug-like properties according to Lipinski's rule of five. These characteristics explain its popularity in central nervous system (CNS) drug development, where blood-brain barrier penetration is essential.

In analytical chemistry, 4-chloro-2-(2-methoxyethoxy)phenylmethanamine is typically identified by HPLC with UV detection (λ_max ~280 nm) or LC-MS techniques. The CAS 1067658-38-1 registry provides standardized reference data for quality control in commercial production. Regulatory databases classify it as a research chemical with no significant environmental or safety concerns when handled properly.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's bifunctional nature makes it ideal for linker construction in these heterobifunctional molecules. This aligns with the pharmaceutical industry's shift toward next-generation therapeutics addressing previously "undruggable" targets.

Market analysis indicates steady growth in demand for CAS 1067658-38-1, particularly from contract research organizations and academic institutions. Suppliers typically offer it in milligram to kilogram quantities with >95% purity, catering to diverse research needs. Storage recommendations include protection from light and moisture at ambient temperature to maintain stability.

From a green chemistry standpoint, recent synthetic improvements have reduced the environmental footprint of 4-chloro-2-(2-methoxyethoxy)phenylmethanamine production. Catalytic methods and solvent optimization strategies now enable more sustainable manufacturing processes, responding to the industry's green chemistry initiatives.

Future research directions may explore the compound's potential in fluorescent probes or molecular imaging agents, leveraging its aromatic system for optical applications. Its structural similarity to neurotransmitter precursors also suggests untapped possibilities in neuropharmacology research.

For researchers sourcing 4-chloro-2-(2-methoxyethoxy)phenylmethanamine, verification of CAS 1067658-38-1 authenticity through NMR and mass spectral data is recommended. Reputable suppliers provide comprehensive analytical certificates to ensure compound integrity for critical applications.